2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol
Overview
Description
2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol, also known as MPET, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. MPET is a thiol-containing compound that can be synthesized using various methods.
Mechanism Of Action
The exact mechanism of action of 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol is not fully understood. However, it is believed that 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol exerts its biological effects through the modulation of various signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.
Biochemical And Physiological Effects
2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol has been found to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol has also been found to scavenge reactive oxygen species (ROS) and protect against oxidative stress. Furthermore, 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages And Limitations For Lab Experiments
One of the advantages of 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol is its low toxicity, which makes it a suitable candidate for further research in the field of medicinal chemistry. However, one of the limitations of 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol is its poor solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol. One of the directions is to investigate the potential use of 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. Another direction is to study the radioprotective effects of 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol in the treatment of cancer. Additionally, further research is needed to optimize the synthesis method of 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol and improve its solubility in water.
Conclusion:
In conclusion, 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol is a thiol-containing compound that has shown promising results in the field of medicinal chemistry. It possesses various biological effects, including anti-inflammatory, antioxidant, and anticancer properties. 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol has potential applications in the treatment of neurodegenerative diseases, cancer, and as a radioprotective agent. Further research is needed to optimize the synthesis method of 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol and improve its solubility in water.
Synthesis Methods
2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol can be synthesized using various methods, including the reaction of 5-methylpyrazine-2-carboxylic acid with ethylenediamine, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 5-methylpyrazine-2-carboxylic acid with 2-aminoethanethiol, followed by the reduction of the resulting intermediate with sodium borohydride.
Scientific Research Applications
2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol has shown promising results in the field of medicinal chemistry. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. 2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol has also been studied for its potential use as a radioprotective agent and in the treatment of neurodegenerative diseases.
properties
CAS RN |
105827-86-9 |
|---|---|
Product Name |
2-(((5-Methylpyrazin-2-yl)methyl)amino)ethanethiol |
Molecular Formula |
C8H13N3S |
Molecular Weight |
183.28 g/mol |
IUPAC Name |
2-[(5-methylpyrazin-2-yl)methylamino]ethanethiol |
InChI |
InChI=1S/C8H13N3S/c1-7-4-11-8(6-10-7)5-9-2-3-12/h4,6,9,12H,2-3,5H2,1H3 |
InChI Key |
UAZBMYAJVFKJEL-UHFFFAOYSA-N |
SMILES |
CC1=CN=C(C=N1)CNCCS |
Canonical SMILES |
CC1=CN=C(C=N1)CNCCS |
Origin of Product |
United States |
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